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Compound of Interest

Compound Name: Methyl elaidate

cat. No.: B1584811

An In-depth Technical Guide to the Physicochemical Properties of Methyl Elaidate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl elaidate is the methyl ester of elaidic acid, which is the primary trans isomer of oleic
acid. As a monounsaturated C18:1 fatty acid methyl ester (FAME), it serves as an important
standard in analytical chemistry, particularly in the gas chromatographic analysis of fats and
oils for nutritional labeling and quality control. Its distinct physicochemical properties, influenced
by the trans configuration of its double bond, differentiate it from its cis isomer, methyl oleate.
This guide provides a comprehensive overview of the core physicochemical properties of
methyl elaidate, detailed experimental protocols for their determination, and a visualization of
a key analytical workflow.

Core Physicochemical Properties of Methyl Elaidate

The properties of methyl elaidate are well-documented, though some values, such as melting
and flash points, show variation across different sources. These discrepancies can arise from
different measurement conditions, sample purity, or estimation methods.

Data Summary

The quantitative physicochemical data for methyl elaidate are summarized in the table below
for easy reference and comparison.
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Property Value Source(s)

IUPAC Name methyl (E)-octadec-9-enoate [1]
Elaidic acid methyl ester,

Synonyms [1112][3]
Methyl trans-9-octadecenoate

CAS Number 1937-62-8 [1]

Molecular Formula C19H3602

Molecular Weight 296.49 g/mol

Appearance Colorless to light yellow liquid

_ _ 9t0 10.75°C -19.9 °C

Melting Point .
(estimated)
351.45 °C at 760 mmHg

- ) (estimated) 220 °C at 24

Boiling Point
mmHg 186 °C at 9 mmHg 164-
165 °C at 0.5 Torr

Density 0.871 g/mL at 20 °C

Refractive Index (n20/D)

1.450 - 1.452

Insoluble in water. Soluble in

organic solvents such as

Solubility
chloroform, methanol, ethanol,
and ether.
] 92.4 °C (198 °F) (estimated) -3
Flash Point

°C Not Applicable

logP (Octanol/Water)

7.45 - 8.16 (estimated)

Experimental Protocols

Accurate determination of physicochemical properties is crucial for the application of methyl

elaidate in research and industry. Below are detailed methodologies for key experiments.
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Preparation of Fatty Acid Methyl Esters (FAMES) for GC
Analysis

This protocol describes a common base-catalyzed transesterification method to prepare
FAMEs from a lipid source (e.g., vegetable oil or animal fat).

Materials:

Lipid sample (oil or fat)

Hexane or Heptane

2 M Potassium Hydroxide (KOH) in Methanol

Anhydrous Sodium Sulfate

Screw-cap glass tubes

Vortex mixer

Centrifuge

Procedure:

o Weigh approximately 100 mg of the lipid sample into a screw-cap glass tube.

e Add 10 mL of hexane to dissolve the sample.

e Add 100 pL of 2 M methanolic KOH to the tube.

o Cap the tube tightly and vortex vigorously for 30-60 seconds at room temperature.

o Allow the layers to separate. A centrifuge can be used to facilitate separation (e.g., 5 minutes
at 2000 rpm).

o The upper layer contains the FAMEs in hexane. Carefully transfer this supernatant to a clean
vial.
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e Add a small amount of anhydrous sodium sulfate to the vial to remove any residual water.

e The sample is now ready for injection into the gas chromatograph.

Gas Chromatography (GC) Analysis of FAMEs

This protocol outlines a standard method for the analysis of FAMES, using methyl elaidate as
a component in a standard mix for identification and quantification.

Instrumentation:
o Gas Chromatograph with a Flame lonization Detector (GC-FID)

o Capillary Column: A polar column, such as one with a biscyanopropyl polysiloxane stationary
phase (e.g., Rt-2560) or a polyethylene glycol phase (e.g., FAMEWAX), is typically used for
resolving cis/trans isomers.

o Carrier Gas: Helium or Hydrogen.
GC Conditions (Example):

« Injector Temperature: 250 °C

e Detector Temperature: 270 °C

e Oven Temperature Program: Start at 100 °C, hold for 2 minutes, ramp to 240 °C at 3
°C/minute, and hold for 15 minutes.

o Carrier Gas Flow Rate: 1.0 mL/min (constant flow).

e Injection Volume: 1 uL

Split Ratio: 100:1

Procedure:

 Inject a FAME standard mix (containing methyl elaidate and other relevant FAMES) to
determine the retention times for each component.
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* Inject the prepared sample from Protocol 1.

« ldentify the peaks in the sample chromatogram by comparing their retention times to those of
the standards.

« Quantify the amount of each fatty acid by integrating the peak areas. The concentration can
be determined by comparing the peak area to that of an internal or external standard.

Determination of Melting Point (Capillary Method)

This method is adapted from standard procedures like ASTM D5440 for determining the
melting point of fats.

Materials:

Methyl elaidate sample

Capillary tubes (1 mm inner diameter)

Calibrated thermometer

Liquid bath (e.g., water or oil) with a stirrer and controlled heat source

Refrigerator

Procedure:

Ensure the methyl elaidate sample is completely liquid. If necessary, warm it gently.

» Dip a clean capillary tube into the liquid sample, allowing the liquid to rise to a height of
approximately 10 mm.

e Fuse the end of the tube where the sample is located in a small flame, being careful not to
burn the sample.

» Place the prepared capillary tube in a refrigerator at 4-10 °C and leave it overnight (at least
16 hours) to ensure complete crystallization.
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 Attach the capillary tube to a thermometer so that the sample is level with the thermometer
bulb.

e Suspend the thermometer and tube in a liquid bath. The initial temperature of the bath
should be 8-10 °C below the expected melting point.

 Stir the bath continuously and heat at a slow, constant rate (e.g., 0.5 °C per minute).

e The melting point is the temperature at which the sample becomes completely clear and
liquid.

Qualitative Solubility Test

This protocol provides a simple method to assess the solubility of methyl elaidate in various
solvents.

Materials:

Methyl elaidate

Test tubes and rack

Solvents: Water (polar, inorganic), Ethanol (polar, organic), Chloroform (non-polar, organic)

Pipettes

Procedure:

Label three clean, dry test tubes: "Water," "Ethanol,” and "Chloroform."

Add 2 mL of the respective solvent to each test tube.

Add 0.2 mL (approx. 4-5 drops) of methyl elaidate to each tube.

Shake each tube vigorously for 20-30 seconds.

Allow the tubes to stand for 1-2 minutes and observe.

Interpretation:
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o Miscible/Soluble: A single, clear liquid phase is observed (e.g., in Chloroform).

o Immiscible/Insoluble: Two distinct layers are visible, or the solution is cloudy/emulsified

(e.g., in Water).

o Partially Soluble: The solution may appear slightly cloudy or have undissolved droplets

(e.g., may occur with Ethanol).

Mandatory Visualizations
Experimental Workflow Diagram

The following diagram illustrates the logical flow of preparing and analyzing a lipid sample to
determine its fatty acid profile using methyl elaidate as a reference standard.
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Caption: Workflow for FAME analysis from lipid sample to data interpretation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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